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Compound of Interest

Compound Name: 1-Cyclopropyl-ethanone oxime

Cat. No.: B1310792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Cyclopropyl-ethanone oxime, with the CAS number 51761-72-9, is a chemical compound

belonging to the oxime family. Oximes are characterized by the functional group C=N-OH and

are derivatives of aldehydes or ketones. This technical guide provides a comprehensive

overview of the available data on 1-Cyclopropyl-ethanone oxime, including its chemical and

physical properties, a putative synthesis protocol, safety information, and a discussion of its

potential applications in research and drug development based on the known biological

activities of the broader class of oximes.

Chemical and Physical Properties
A summary of the key quantitative data for 1-Cyclopropyl-ethanone oxime is presented in the

tables below. These values have been compiled from various chemical databases and

literature sources.

Table 1: General Chemical Information
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Property Value Source

CAS Number 51761-72-9 [1][2]

Molecular Formula C₅H₉NO [1][2]

Molecular Weight 99.13 g/mol [1][3]

IUPAC Name

(NE)-N-(1-

cyclopropylethylidene)hydroxyl

amine

[1]

Synonyms
Cyclopropyl methyl ketoxime,

Acetylcyclopropane oxime
[2]

Canonical SMILES CC(=NO)C1CC1 [3]

InChI Key
HTMLLPBZMWBCDN-

UHFFFAOYSA-N
[1][3]

Table 2: Physical Properties
Property Value Unit Source

Melting Point 38-40 °C [2]

Boiling Point 90-92 @ 20 Torr °C [2]

Density 1.2 ± 0.1 g/cm³ [2]

Refractive Index 1.541 [2]

Flash Point 96.3 ± 7.4 °C [2]

LogP (Octanol-Water

Partition Coefficient)
1.246 [3]

Water Solubility

(log10WS)
-0.39 mol/L [3]

Table 3: Thermochemical Properties
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Property Value Unit Source

Standard Solid

Enthalpy of

Combustion

(ΔcH°solid)

-3226.30 ± 1.10 kJ/mol [3]

Solid Phase Enthalpy

of Formation at

Standard Conditions

(ΔfH°solid)

-27.60 ± 1.10 kJ/mol [3]

Enthalpy of Formation

at Standard

Conditions (ΔfH°gas)

-153.53 kJ/mol [3]

Enthalpy of

Vaporization at

Standard Conditions

(ΔvapH°)

46.71 kJ/mol [3]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 1-Cyclopropyl-ethanone
oxime is not readily available in the reviewed literature, a general and widely used method for

the preparation of oximes from ketones can be adapted. The following protocol is based on the

reaction of cyclopropyl methyl ketone with hydroxylamine.

Synthesis of 1-Cyclopropyl-ethanone oxime
Materials:

Cyclopropyl methyl ketone

Hydroxylamine hydrochloride (NH₂OH·HCl)

A suitable base (e.g., sodium acetate, pyridine, or sodium hydroxide)

A suitable solvent (e.g., ethanol, water, or a mixture)
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Distilled water

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve cyclopropyl methyl ketone in the chosen solvent.

Addition of Reagents: In a separate flask, prepare a solution of hydroxylamine hydrochloride

and the base in the solvent. The base is used to liberate the free hydroxylamine from its

hydrochloride salt.

Reaction: Slowly add the hydroxylamine solution to the ketone solution with constant stirring.

The reaction mixture is then typically heated to reflux for a period of 1 to 3 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. If a precipitate

forms, it can be collected by filtration. Otherwise, the solvent is removed under reduced

pressure.

Extraction: The residue is then taken up in water and extracted with an organic solvent. The

organic layers are combined.

Washing and Drying: The combined organic extracts are washed with brine, dried over an

anhydrous drying agent, and filtered.

Purification: The solvent is evaporated from the filtrate to yield the crude product. The crude

1-Cyclopropyl-ethanone oxime can be further purified by recrystallization or column

chromatography.
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Synthesis Workflow

Cyclopropyl methyl ketone

Reaction & Reflux

Hydroxylamine Hydrochloride + Base

Work-up & Extraction Purification (Recrystallization/Chromatography) 1-Cyclopropyl-ethanone oxime

Click to download full resolution via product page

Synthesis workflow for 1-Cyclopropyl-ethanone oxime.

Potential Applications in Research and Drug
Development
While there is a lack of specific research on the biological activities of 1-Cyclopropyl-
ethanone oxime, the broader class of oxime-containing compounds has garnered significant

interest in medicinal chemistry. Oximes are known to possess a wide range of pharmacological

properties, including anti-inflammatory, antimicrobial, antioxidant, and anticancer activities.[4][5]

The introduction of an oxime functional group can significantly alter the biological activity of a

parent molecule. For instance, some oxime derivatives have shown potent inhibitory activity

against various kinases, which are crucial regulators of cell signaling pathways often

dysregulated in diseases like cancer.[6][7] The nitrogen and oxygen atoms in the oxime group

can act as hydrogen bond acceptors, while the hydroxyl group can be a hydrogen bond donor,

facilitating interactions with biological targets.[7]

Given these precedents, 1-Cyclopropyl-ethanone oxime could serve as a valuable building

block or a lead compound in the development of novel therapeutic agents. The presence of the

cyclopropyl group, a common motif in medicinal chemistry known to improve metabolic stability

and binding affinity, further enhances its potential.
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Potential Biological Roles of Oximes

Potential Molecular Targets

Resulting Biological Activities

Oxime-containing Compounds
(e.g., 1-Cyclopropyl-ethanone oxime)

Kinases

Inhibition

Other Enzymes

Modulation

Receptors

Binding

Anticancer Anti-inflammatory Antimicrobial

Click to download full resolution via product page

Potential biological roles of oxime compounds.

Safety and Handling
The safety data sheet (SDS) for 1-Cyclopropyl-ethanone oxime indicates that standard

laboratory safety precautions should be observed.[8]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.

First-Aid Measures:

Inhalation: Move the person to fresh air.

Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.
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Ingestion: Rinse mouth with water.

Fire-fighting Measures: Use dry chemical, carbon dioxide, or alcohol-resistant foam as

extinguishing media.

Stability and Reactivity: No specific data on reactivity hazards is available. The compound is

expected to be stable under normal conditions.

Conclusion
1-Cyclopropyl-ethanone oxime is a well-characterized compound with established physical

and chemical properties. While specific biological activity data for this particular molecule is

limited, its structural features, namely the oxime functional group and the cyclopropyl moiety,

suggest its potential as a valuable compound for further investigation in medicinal chemistry

and drug discovery. The provided synthesis protocol offers a straightforward method for its

preparation, enabling researchers to explore its potential applications. As with any chemical,

appropriate safety measures should be followed during handling and use. Further studies are

warranted to elucidate the specific biological roles and therapeutic potential of 1-Cyclopropyl-
ethanone oxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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